Cas no 2994332-50-0 ((2S,4R)-1-Cbz-4-methyl-piperidine-2-carboxylic acid)

• Product Name: (2S,4R)-1-Cbz-4-methyl-piperidine-2-carboxylic acid
• CAS No: 2994332-50-0
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 6790072
• Update Time: 2025-07-20

(2S,4R)-1-Cbz-4-methyl-piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Piperidinedicarboxylic acid, 4-methyl-, 1-(phenylmethyl) ester, (2S,4R)-
• (2S,4R)-1-Cbz-4-methyl-piperidine-2-carboxylic acid

• Inchi： 1S/C15H19NO4/c1-11-7-8-16(13(9-11)14(17)18)15(19)20-10-12-5-3-2-4-6-12/h2-6,11,13H,7-10H2,1H3,(H,17,18)/t11-,13+/m1/s1
• InChI Key： CHHYCTGYIQOAJQ-YPMHNXCESA-N
• SMILES： C(N1CC[C@H](C[C@H]1C(=O)O)C)(=O)OCC1C=CC=CC=1

Experimental Properties

• Density: 1.215±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 445.8±45.0 °C(predicted)
• pka: 4.02±0.40(predicted)

Additional information on (2S,4R)-1-Cbz-4-methyl-piperidine-2-carboxylic acid

Research Brief on (2S,4R)-1-Cbz-4-methyl-piperidine-2-carboxylic Acid (CAS: 2994332-50-0): Recent Advances and Applications

The compound (2S,4R)-1-Cbz-4-methyl-piperidine-2-carboxylic acid (CAS: 2994332-50-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral piperidine derivative serves as a crucial intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents. Recent studies have highlighted its role in modulating enzyme activity and its potential as a scaffold for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (2S,4R)-1-Cbz-4-methyl-piperidine-2-carboxylic acid in the synthesis of novel cathepsin K inhibitors. The researchers utilized this compound as a key building block to introduce stereochemical control, which proved critical for achieving high selectivity against off-target proteases. The resulting inhibitors showed promising pharmacokinetic profiles in preclinical models of osteoporosis.

In the realm of asymmetric synthesis, advances in the production of (2S,4R)-1-Cbz-4-methyl-piperidine-2-carboxylic acid have been reported. A team at MIT developed an enzymatic resolution method that improved the yield of the desired stereoisomer to >99% ee, addressing previous challenges in obtaining this configuration with high optical purity. This methodological breakthrough, published in ACS Catalysis (2024), has important implications for scaling up production of this valuable chiral synthon.

Structural biology studies have shed light on the molecular interactions of derivatives containing this scaffold. Cryo-EM analysis revealed that the (2S,4R) configuration allows optimal positioning of the Cbz-protected amine group for hydrogen bonding with catalytic residues in target enzymes. These findings, appearing in Nature Structural & Molecular Biology, provide a structural basis for rational drug design using this compound as a template.

The pharmaceutical industry has shown increasing interest in this compound, with several patent applications filed in 2023-2024 for its use in treating viral infections and inflammatory diseases. Notably, one application describes its incorporation into covalent inhibitors of SARS-CoV-2 main protease, where the methyl group at the 4-position was found to enhance binding affinity through hydrophobic interactions.

Future research directions include exploring the compound's potential in targeted protein degradation strategies and as a component of PROTAC molecules. Preliminary results presented at the 2024 American Chemical Society meeting suggest that derivatives of (2S,4R)-1-Cbz-4-methyl-piperidine-2-carboxylic acid can effectively link E3 ligase binders to target proteins, opening new avenues for drug discovery.